2-(4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)-N-phenethylacetamide

• IUPAC Name: 2-[4-(1-methyl-5-oxo-4-phenyl-1,2,4-triazol-3-yl)piperidin-1-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C24H29N5O2/c1-27-24(31)29(21-10-6-3-7-11-21)23(26-27)20-13-16-28(17-14-20)18-22(30)25-15-12-19-8-4-2-5-9-19/h2-11,20H,12-18H2,1H3,(H,25,30)
• InChI Key: ZWIXOMGUTSJKPQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2CCN(CC2)CC(=O)NCCC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H29N5O2
• Molecular Weight: 419.5 g/mol

Description

2-(4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)-N-phenethylacetamide is a useful research compound. Its molecular formula is C24H29N5O2 and its molecular weight is 419.529. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

The anticancer potential of 1,2,4-triazole derivatives has been investigated, revealing their effectiveness against certain cancer types. For instance, a study evaluated a novel 1,2,4-triazole derivative against Dalton’s Lymphoma Ascitic in mice, demonstrating considerable improvements in various health parameters and supporting its anticancer efficacy (K. Arul & A. Smith, 2016).

Antimicrobial Properties

Compounds bearing the 1,3,4-oxadiazole and piperidine structures have been synthesized and analyzed for their antibacterial activities. Research shows that certain N-substituted derivatives exhibit moderate to significant antibacterial effectiveness, underscoring the potential of these compounds in developing new antimicrobial agents (H. Khalid et al., 2016).

G-Quadruplex Stabilization and Cytotoxic Activity

Pyridyl polyoxazoles, which include structures similar to the compound , have been identified as selective G-quadruplex stabilizers with notable cytotoxic activity. Such compounds show promise in cancer therapy by targeting specific DNA structures to inhibit cancer cell proliferation (Gifty A Blankson et al., 2013).

Herbicidal Potential

The synthesis of triazolinone derivatives, incorporating various pharmacophores, has led to compounds with significant herbicidal activities. These compounds, through their action on Protox inhibitors, offer a new avenue for the development of herbicides with enhanced efficacy and specificity (Yan-ping Luo et al., 2008).